Cas no 12022-99-0 (Ferrosilicon)

• Product name: Ferrosilicon
• CAS No: 12022-99-0
• MF: FeSi₂
• MW: 112.01
• MDL: MFCD00016087
• CID: 86541
• PubChem ID: 6336880

Ferrosilicon Chemical and Physical Properties

Names and Identifiers

• Iron silicide
• Ironsilicidegraypowder
• Iron disilicide
• Iron disilicon
• Iron silicon
• Ferrosilicon
• EINECS 234-671-8
• Iron bisilicide
• 99% pound not-20mesh
• DTXSID00892427
• Eisensilicid
• MFCD00016087
• Iron silicide (FeSi2)
• 12022-99-0

• MDL： MFCD00016087
• Inchi： InChI=1S/Fe.2Si
• InChI Key： JRACIMOSEUMYIP-UHFFFAOYSA-N
• SMILES： [Fe].[Si].[Si]

Computed Properties

• Exact Mass: 115.92000
• Monoisotopic Mass: 111.888795
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Gray powder, odorless, tetragonal crystal
• Density: 4,75 g/cm3
• Melting Point: 1220 °C (lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: -1.83490
• Solubility: Insoluble in water

Ferrosilicon Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S26-S37
• TSCA：Yes
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ferrosilicon

Comprehensive Guide to Ferrosilicon (CAS No. 12022-99-0): Properties, Applications, and Industry Trends

Ferrosilicon (CAS No. 12022-99-0) is a versatile alloy composed primarily of iron (Fe) and silicon (Si), with silicon content typically ranging from 15% to 90%. This iron-silicon alloy is widely used in metallurgy, manufacturing, and renewable energy sectors due to its exceptional deoxidizing, alloying, and heat-resistant properties. As industries increasingly prioritize sustainable materials and energy-efficient processes, Ferrosilicon production and Ferrosilicon uses have gained significant attention in global markets.

The manufacturing process of Ferrosilicon 75 (a common grade containing 75% silicon) involves reducing quartzite with coke in an electric arc furnace, a method that aligns with modern demands for low-carbon metallurgy. Recent advancements in Ferrosilicon technology focus on reducing energy consumption and minimizing environmental impact, making it a subject of interest for researchers studying green steel production and circular economy practices in the metals industry.

One of the most critical applications of Ferrosilicon powder is in the production of magnesium through the Pidgeon process, where its role as a reducing agent remains irreplaceable. The growing magnesium market, driven by demand for lightweight materials in automotive and aerospace industries, has directly increased interest in high-purity Ferrosilicon. Additionally, its use in cast iron production continues to be essential for improving fluidity and preventing carbide formation during solidification.

In the steel industry, Ferrosilicon alloy serves multiple functions: as a deoxidizer to remove oxygen from molten steel, as an alloying agent to enhance steel properties, and as a source of silicon for electrical steels used in transformers and motors. With the global push for energy-efficient electrical steels, the quality requirements for Ferrosilicon for steelmaking have become more stringent, particularly regarding phosphorus and aluminum content.

The Ferrosilicon market has shown dynamic changes in recent years, influenced by factors such as silicon metal prices, energy costs, and trade policies. China remains the dominant producer of Ferrosilicon China, accounting for over 60% of global output, while other significant producers include Russia, Norway, and Brazil. Industry analysts closely monitor Ferrosilicon price trends as they impact downstream industries ranging from automotive to construction.

Emerging applications for Ferrosilicon granular forms include use in heavy media separation for mineral processing and as an additive in welding electrodes. The material's high density (6.7-7.1 g/cm³) and chemical stability make it ideal for these specialized applications. Research into nano Ferrosilicon composites has also shown promise for advanced material science applications, though commercial-scale production remains in development.

Quality control in Ferrosilicon manufacturing focuses on several key parameters: silicon content, impurity levels (particularly aluminum, calcium, and carbon), particle size distribution, and homogeneity. The international standard ISO 5445:1980 specifies requirements for Ferrosilicon chemical composition, while various national standards provide additional guidelines for specific applications. Recent industry discussions emphasize the need for updated standards to address evolving application requirements.

From a safety perspective, proper handling of Ferrosilicon dust is crucial to prevent respiratory issues and potential hydrogen gas generation when in contact with moisture. Modern production facilities implement advanced dust collection systems and packaging solutions to mitigate these risks while maintaining product quality. These safety measures contribute to the material's classification as generally safe for industrial use when proper precautions are followed.

The future of Ferrosilicon industry appears closely tied to developments in sustainable steel production and renewable energy technologies. As electric arc furnaces gain market share in steelmaking and wind turbine production expands globally, demand for high-quality Ferrosilicon for metallurgy is expected to grow. Simultaneously, innovations in production technology aim to reduce the carbon footprint of Ferrosilicon production process, aligning with broader industrial decarbonization efforts.

For buyers and specifiers, understanding Ferrosilicon grades and their appropriate applications is essential. Common classifications include FeSi75 (75% Si), FeSi65, and FeSi45, each suited for different industrial processes. The selection between standard and low-aluminum grades depends on the final product requirements, particularly for applications where trace elements might affect material performance. This technical knowledge helps optimize both performance and cost-effectiveness in industrial applications.

Environmental considerations in Ferrosilicon processing have led to improved furnace designs, better raw material selection, and enhanced byproduct utilization. The industry has made progress in reducing specific energy consumption (currently 8,000-9,000 kWh/ton for standard grades) and minimizing waste generation. These improvements address growing concerns about sustainable metallurgy while maintaining the economic viability of Ferrosilicon plants worldwide.

In conclusion, Ferrosilicon (CAS No. 12022-99-0) remains a critical industrial material with diverse applications across multiple sectors. Its role in enabling modern manufacturing processes, combined with ongoing innovations in production technology and application development, ensures its continued relevance in an evolving industrial landscape. As global industries transition toward more sustainable practices, Ferrosilicon suppliers and users alike must adapt to meet changing technical requirements and environmental standards.